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Compound of Interest

Compound Name: Tripalmitolein

Cat. No.: B1241343 Get Quote

An In-Depth Technical Guide to Tripalmitolein for Researchers and Drug Development

Professionals

Introduction
Tripalmitolein is a triglyceride composed of a glycerol backbone esterified with three

molecules of palmitoleic acid, a monounsaturated omega-7 fatty acid.[1] It is found in various

natural sources, including certain vegetable oils and animal fats.[1] This document provides a

comprehensive technical overview of tripalmitolein, including its chemical identity,

physicochemical properties, and biological activities, with a focus on its relevance to

researchers, scientists, and professionals in drug development.

Chemical Identity and Synonyms
The Chemical Abstracts Service (CAS) number for tripalmitolein is a critical identifier for

researchers.

Table 1: CAS Number and Synonyms for Tripalmitolein
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Identifier Value

CAS Number 20246-55-3[2][3]

Synonyms

Glycerol tripalmitoleate, Glyceryl tripalmitoleate,

9-Hexadecenoin, tri-, (Z,Z,Z)-, 9-Hexadecenoic

acid, 1,2,3-propanetriyl ester, (Z,Z,Z)-,

Palmitoleic acid triglyceride,

Tripalmitoleoylglycerol, Triglyceride PoPoPo, 9-

Hexadecenoic acid, 1,2,3-propanetriyl ester,

(9Z,9′Z,9′′Z)-[1][2][3]

Physicochemical Properties
A summary of the key physicochemical properties of tripalmitolein is presented below.

Table 2: Physicochemical Data for Tripalmitolein

Property Value

Molecular Formula C₅₁H₉₂O₆[1][2]

Molecular Weight 801.27 g/mol [2][3]

Appearance
Colorless to pale yellow liquid at room

temperature[1]

Solubility Insoluble in water; soluble in organic solvents[1]

Purity >99% (as commercially available)[4]

Biological Activities and Research Applications
Tripalmitolein and its constituent fatty acid, palmitoleic acid, have been investigated for a

range of biological activities with therapeutic potential.

Metabolic Effects: Research suggests that tripalmitolein may play a role in lipid metabolism

and improve insulin sensitivity, indicating potential applications in metabolic disorders.[5]
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Palmitoleic acid is correlated with better insulin sensitivity and a lower incidence of type-2

diabetes.[6]

Anti-inflammatory Properties: Palmitoleic acid has demonstrated potent anti-inflammatory

effects. It has been shown to modify the profiles of pro-inflammatory cytokines such as TNF-

α, IL-1β, and IL-6 at wound sites and inhibit LPS-induced neutrophil migration.[7]

Drug Delivery: Due to its biocompatible properties, tripalmitolein is being explored as a

potential carrier for drug delivery systems.[5]

Other Research Areas: Ongoing research is exploring the potential of tripalmitolein in

cancer research and for improving skin hydration and barrier function.[5]

Experimental Protocols
In Vitro Lipolysis Assay
This protocol is adapted from standard triglyceride hydrolase activity assays to measure the

enzymatic hydrolysis of tripalmitolein.

Objective: To quantify the rate of tripalmitolein hydrolysis by measuring the release of free

fatty acids (FFAs).

Materials:

Tripalmitolein

Porcine Pancreatic Lipase

Bile Salts (e.g., Sodium Taurocholate)

Phosphatidylcholine

Tris-HCl buffer (pH 8.0)

CaCl₂

NaOH solution (standardized, e.g., 0.05 M) for titration
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Shaking water bath at 37°C

pH-stat autotitrator or commercial FFA quantification kit

Procedure:

Substrate Emulsion Preparation:

Prepare a stock solution of tripalmitolein (e.g., 100 mg/mL) in an organic solvent like

toluene.

In a glass vial, combine tripalmitolein, phosphatidylcholine, and bile salts in a molar ratio

that mimics physiological conditions (e.g., 10:1:2).

Evaporate the organic solvent under a stream of nitrogen gas to form a lipid film.

Resuspend the lipid film in Tris-HCl buffer (pH 8.0) to the desired final concentration (e.g.,

5 mM Tripalmitolein).

Emulsify the mixture by sonication on ice until a stable, milky emulsion is formed.[5]

Lipolysis Reaction:

Pre-warm the substrate emulsion to 37°C in a reaction vessel within a shaking water bath.

Add CaCl₂ to the emulsion to a final concentration of approximately 5 mM.

Initiate the reaction by adding the pancreatic lipase solution (e.g., a final concentration of

500 U/mL).

Monitor the reaction for a defined period, typically 30-60 minutes.[5]

Quantification of Free Fatty Acids (FFAs):

Method A: Titration:

Throughout the reaction, maintain the pH at 8.0 by titrating the liberated FFAs with a

standardized NaOH solution using a pH-stat autotitrator.
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The rate of lipolysis is calculated from the volume of NaOH consumed over time, where

one mole of NaOH neutralizes one mole of FFA.[5]

Method B: Colorimetric Quantification:

At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in aliquots of the

mixture.

Centrifuge the samples to separate any residual oil.

Use the aqueous supernatant to quantify FFAs using a commercially available

colorimetric assay kit, following the manufacturer's instructions.[5]

Signaling Pathways and Workflows
While direct signaling pathways for tripalmitolein are still under extensive investigation, the

effects of its constituent fatty acid, palmitoleic acid, and the structurally similar palmitic acid, are

well-documented, particularly their influence on the AMP-activated protein kinase (AMPK)

pathway. AMPK is a central regulator of cellular energy homeostasis.
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In Vitro Lipolysis Experimental Workflow.
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The following diagram illustrates a plausible signaling pathway influenced by the metabolic

products of tripalmitolein, focusing on the AMPK pathway, which is known to be modulated by

fatty acids.
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Proposed Signaling Pathway for Tripalmitolein Metabolites.

Conclusion
Tripalmitolein is a triglyceride of significant interest in metabolic and inflammatory research. Its

well-defined chemical identity and the availability of standardized experimental protocols

facilitate its investigation for potential therapeutic applications. Further research into the

specific signaling pathways directly modulated by tripalmitolein will be crucial for elucidating

its mechanisms of action and advancing its potential use in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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